1-O-benzyl 3-O-tert-butyl (2R)-2-aminopyrrolidine-1,3-dicarboxylate

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 1-O-benzyl 3-O-tert-butyl (2R)-2-aminopyrrolidine-1,3-dicarboxylate
• InChI: InChI=1S/C17H24N2O4/c1-17(2,3)23-15(20)13-9-10-19(14(13)18)16(21)22-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11,18H2,1-3H3/t13?,14-/m1/s1
• InChI Key: JRBKUWVIXPIARC-ARLHGKGLSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)C1CCN([C@H]1N)C(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC(C)(C)OC(=O)C1CCN(C1N)C(=O)OCC2=CC=CC=C2

Description

1-O-Benzyl 3-O-tert-butyl (2R)-2-aminopyrrolidine-1,3-dicarboxylate is a chiral pyrrolidine derivative featuring dual ester protection at the 1- and 3-positions. The compound’s (2R)-configured amino group and stereochemical rigidity make it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The benzyl (Bz) and tert-butyl (Boc) groups serve as orthogonal protecting strategies, enabling selective deprotection under acidic (Boc) or hydrogenolytic (Bz) conditions . Its pyrrolidine core contributes to conformational restriction, enhancing its utility in designing bioactive molecules with defined spatial arrangements.

Comparison with Similar Compounds

Ester Group Modifications

• 1-O-Benzyl 3-O-methyl pyrrolidine-1,3-dicarboxylate (CAS 188847-00-9):
  Replacing the tert-butyl group with a methyl ester reduces steric bulk, increasing solubility in polar solvents but decreasing stability under acidic conditions. This compound is less frequently used in multi-step syntheses due to the methyl group’s susceptibility to hydrolysis .
• rac-1-(tert-Butyl) 3-ethyl (2R,3R,4R)-4-isopropyl-2-phenylpyrrolidine-1,3-dicarboxylate (6c) :
  The ethyl ester and phenyl/isopropyl substituents enhance lipophilicity, making it suitable for hydrophobic reaction environments. However, the racemic nature limits its application in enantioselective synthesis .

Stereochemical Differences

• 1-(tert-Butyl) 3-ethyl (2S,3R,4S)-2,4-dimethylpyrrolidine-1,3-dicarboxylate (6e) :
  The (2S) configuration and dimethyl substitution alter steric interactions, leading to distinct diastereoselectivity in catalytic hydrogenation (dr = 53:47) compared to the (2R)-configured target compound .

Core Ring Modifications

• Ethyl 1-Cbz-5-hydroxypiperidine-3-carboxylate :
  A six-membered piperidine analog with a hydroxyl group. The larger ring reduces ring strain but diminishes conformational rigidity, impacting its utility in stereocontrolled reactions .

Physicochemical Properties

• Melting Points :
  • Target compound: Liquid at room temperature (oil form) .
  • 5-Ethyl 2-methyl 4-(4-(tert-butyl)phenyl)pyrrolidine-2,5-dicarboxylate: Solid (mp 128–130°C) due to crystalline trifluoromethyl groups .
• Solubility :
  • Benzyl/tert-butyl esters exhibit higher solubility in dichloromethane and THF than methyl/ethyl analogs .